N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide

• IUPAC Name: N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H16N2O3/c23-19(13-8-15-5-2-1-3-6-15)21-16-9-11-17(12-10-16)22-20(24)18-7-4-14-25-18/h1-14H,(H,21,23)(H,22,24)/b13-8-
• InChI Key: CYILRZXUUOPOFG-JYRVWZFOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide is a synthetic organic compound that belongs to the class of furan derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The compound features a furan ring, which is a five-membered aromatic ring containing one oxygen atom, and a phenylprop-2-enoyl group, which contributes to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through various methods, including the Paal-Knorr synthesis, which involves the cyclization of 1,4-dicarbonyl compounds in the presence of an acid catalyst.

Introduction of the Phenylprop-2-enoyl Group: The phenylprop-2-enoyl group can be introduced through a condensation reaction between cinnamic acid and an appropriate amine.

Coupling Reaction: The final step involves coupling the furan ring with the phenylprop-2-enoyl group using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The phenylprop-2-enoyl group can be reduced to form the corresponding phenylpropyl group.

Substitution: The compound can undergo nucleophilic substitution reactions at the furan ring or the phenylprop-2-enoyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles such as amines, thiols, or halides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Furan-2,3-dione derivatives.

Reduction: Phenylpropyl derivatives.

Substitution: Various substituted furan and phenylprop-2-enoyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes.

Pathways Involved: It may inhibit the production of pro-inflammatory mediators like prostaglandins, thereby exerting its anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

N-phenyl-1-(phenylsulfonamido)cyclopropane-1-carboxamide: Another compound with anti-inflammatory properties.

N-(4-bromophenyl)furan-2-carboxamide: Known for its antibacterial activity.

Uniqueness

N-[4-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide is unique due to its specific combination of a furan ring and a phenylprop-2-enoyl group, which imparts distinct chemical and biological properties. Its ability to undergo various chemical reactions and its potential therapeutic applications make it a valuable compound for further research and development.